Cas no 127-17-3 (Pyruvic acid)

Pyruvic acid is a versatile organic compound that serves as an intermediate in various biochemical pathways. Its key advantages include its use as a precursor for lactic acid production, enabling the development of biodegradable plastics and textiles. It also exhibits potential in pharmaceutical applications, particularly in the synthesis of certain vitamins and amino acids.
Pyruvic acid structure
Pyruvic acid structure
Product name:Pyruvic acid
CAS No:127-17-3
MF:C3H4O3
MW:88.0621
MDL:MFCD00002585
CID:36176
PubChem ID:1060

Pyruvic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxopropanoic acid
    • 2-KETOPROPANOIC ACID
    • 2-KETOPROPIONIC ACID
    • 2-OXOPROPIONIC ACID
    • ACETYLFORMIC ACID
    • ALPHA-KETOPROPIONIC ACID
    • FEMA 2970
    • PYRORACEMIC ACID
    • RARECHEM AL BO 1238
    • 2-oxo-propanoicaci
    • CH3COCOOH
    • Propanoic acid, 2-oxo-
    • pyruvic
    • Pyruvic acid
    • ACID PYRUVATE
    • PYRUVIC ACID pure
    • PYRUVIC-ACID
    • α-Ketopropionic acid
    • PYRUVIC ACID 99%
    • 2-Oxopropanoate
    • 2-oxo-propionic acid
    • 2-Oxopropansaeure
    • 2-Oxopropionsaeure
    • acide pyruvique
    • alpha-Oxopropionsaeure
    • Pyruvic acid (natural)
    • a-Ketopropionic acid
    • Propanoic acid, oxo-
    • FEMA No. 2970
    • .alpha.-Ketopropionic acid
    • LCTONWCANYUP
    • BTS
    • Pyruvate
    • 2-oxopropanoic acid, ion(1-)
    • Brenztraubensaeure
    • MDL： MFCD00002585
    • Inchi： 1S/C3H4O3/c1-2(4)3(5)6/h1H3,(H,5,6)
    • InChI Key： LCTONWCANYUPML-UHFFFAOYSA-N
    • SMILES： O([H])C(C(C([H])([H])[H])=O)=O
    • BRN： 0506211

Computed Properties

  • Exact Mass: 88.01600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 84
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Functional 3D Acceptor Count: 3
  • Functional 3D Anion Count: 1
  • isomeric RMSD: 0.4
  • CID conformational isomer Count: 1
  • Surface Charge: 0
  • Rotatable Bond Count: 1
  • Tautomer Count: 2
  • XLogP3: -0.3
  • Topological Polar Surface Area: 54.4

Experimental Properties

  • Color/Form: Colorless to amber viscous liquid
  • Density: 1.267 g/mL at 25 °C(lit.)
  • Melting Point: 13°C(lit.)
  • Boiling Point: 62°C/12mmHg(lit.)
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.428(lit.)
  • PH: 1.2 (90g/l, H2O, 20℃)
  • Solubility: Miscible with chloroform and methanol.
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases. Refrigerate.
  • PSA: 54.37000
  • LogP: -0.34000
  • Solubility: It can be miscible with water, alcohol and ether. Easy to absorb moisture and polymerize
  • FEMA: 2970
  • Sensitiveness: Sensitive to heat, light and air
  • pka: 2.39(at 25℃)
  • Merck: 8021

Pyruvic acid Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45-S25-S27
  • RTECS：UZ0829800
  • Hazardous Material Identification： C
  • HazardClass：8
  • Storage Condition：Pure form -20°C 3 years In solvent -80°C 6 months   -20°C 1 month
  • Hazard Level：8
  • Packing Group：II
  • Risk Phrases：R34
  • PackingGroup：II
  • TSCA：Yes

Pyruvic acid Customs Data

  • HS CODE：29335995
  • Customs Data：

    China Customs Code:

    29335995

Pyruvic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21306-0.5g
2-oxopropanoic acid
 127-17-3 93%
0.5g
 $21.0 2023-11-13
Enamine
EN300-21306-2.5g
2-oxopropanoic acid
 127-17-3 93%
2.5g
 $27.0 2023-11-13
Enamine
EN300-21306-25.0g
2-oxopropanoic acid
 127-17-3 93%
25g
 $38.0 2023-05-02
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB19568-100g
Pyruvic acid
 127-17-3 97%
100g
 ¥78 2023-09-15
Life Chemicals
F2191-0254-0.5g
Pyruvic acid
 127-17-3 95%+
0.5g
 $19.0 2023-11-21
Life Chemicals
F2191-0254-5g
Pyruvic acid
 127-17-3 95%+
5g
 $60.0 2023-11-21
Life Chemicals
F2191-0254-10g
Pyruvic acid
 127-17-3 95%+
10g
 $84.0 2023-11-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P15931-20mg
Pyruvic acid
 127-17-3
20mg
 ¥158.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P15931-100mg
Pyruvic acid
 127-17-3
100mg
 ¥198.0 2021-09-08
TRC
P998895-25g
Pyruvic Acid
 127-17-3
25g
 $ 63.00 2023-09-06

Pyruvic acid Production Method

Synthetic Circuit 1

50-99-7 50-99-7
58-86-6 58-86-6
685-73-4 685-73-4
57-48-7 57-48-7
9034-32-6 9034-32-6
6556-12-3 6556-12-3
3458-28-4 3458-28-4
3615-41-6 3615-41-6
59-23-4 59-23-4
127-17-3 127-17-3
78-98-8 78-98-8
67-47-0 67-47-0
50-21-5 50-21-5
123-76-2 123-76-2
96-26-4 96-26-4
144-62-7 144-62-7
Reaction Conditions
1.1C:H2SO4, S:H2O, 1 h, 100°C
Reference
Catalytic Transformation of Biomass-Derived Hemicellulose Sugars by the One-Pot Method into Oxalic, Lactic, and Levulinic Acids Using a Homogeneous H2SO4 Catalyst
By Sobus, Natalia and Czekaj, Izabela, Catalysts, 2023, 13(2), 349

Synthetic Circuit 2

56-81-5 56-81-5
127-17-3 127-17-3
56-82-6 56-82-6
78-98-8 78-98-8
87-69-4 87-69-4
50-21-5 50-21-5
473-81-4 473-81-4
144-62-7 144-62-7
Reaction Conditions
1.1R:NaOH, R:O2, C:Au, C:12304-65-3, 4 h, 60°C, 1 MPa
Reference
The support influence of Au-based catalysts in glycerin selective oxidation to glyceric acid
By Shen, Lingqin et al, Journal of Chemical Technology and Biotechnology, 2023, 98(1), 179-187

Synthetic Circuit 3

93-91-4 93-91-4
127-17-3 127-17-3
120242-37-7 120242-37-7
4435-51-2 4435-51-2
579-07-7 579-07-7
600-18-0 600-18-0
Reaction Conditions
1.1R:Et3N, S:MeCN, 5 min, rt
1.2R:p-AcNHC6H4SO2N3, 4-6 h, rt
2.1R:O2, C:Rh2(OAc)4, S:CH2Cl2, 5 min, rt; 3 h, rt
Reference
Rhodium-catalyzed aerobic conversion of 2-diazo-1,3-dicarbonyls to vicinal tricarbonyl compounds and their in-situ stability toward oxidative degradation
By Tsai, Yi-Ting and Zhu, Jia-Liang, Journal of Molecular Structure, 2023, 1274(Part_2), 134521

Synthetic Circuit 4

56-81-5 56-81-5
127-17-3 127-17-3
80-69-3 80-69-3
50-21-5 50-21-5
473-81-4 473-81-4
144-62-7 144-62-7
Reaction Conditions
1.1R:NaOH, R:O2, C:Pt, C:TiO2, S:H2O, 110°C, 3 bar
2.1R:NaOH, R:O2, S:H2O, 110°C, 3 bar, pH 14
Reference
Investigating Catalytic Properties Which Influence Dehydration and Oxidative Dehydrogenation in Aerobic Glycerol Oxidation over Pt/TiO2
By Tigwell, Max et al, Journal of Physical Chemistry C, 2022, 126(37), 15651-15661

Pyruvic acid Raw materials

Pyruvic acid Preparation Products

Pyruvic acid Related Literature

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Amadis Chemical Company Limited
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